Cas no 1184046-34-1 (Propanoic acid, 3-(aminosulfonyl)-, ethyl ester)
Propanoic acid, 3-(aminosulfonyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-sulfamoylpropanoate
- Propanoic acid, 3-(aminosulfonyl)-, ethyl ester
-
- Inchi: 1S/C5H11NO4S/c1-2-10-5(7)3-4-11(6,8)9/h2-4H2,1H3,(H2,6,8,9)
- InChI Key: AQSWSZYGEZXRFQ-UHFFFAOYSA-N
- SMILES: S(CCC(=O)OCC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 215
- XLogP3: -0.9
- Topological Polar Surface Area: 94.8
Propanoic acid, 3-(aminosulfonyl)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-77796-0.05g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 0.05g |
$468.0 | 2025-02-22 | |
| Enamine | EN300-77796-0.1g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 0.1g |
$490.0 | 2025-02-22 | |
| Enamine | EN300-77796-0.25g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 0.25g |
$513.0 | 2025-02-22 | |
| Enamine | EN300-77796-0.5g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 0.5g |
$535.0 | 2025-02-22 | |
| Enamine | EN300-77796-1.0g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 1.0g |
$557.0 | 2025-02-22 | |
| Enamine | EN300-77796-2.5g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 2.5g |
$1089.0 | 2025-02-22 | |
| Enamine | EN300-77796-5.0g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 5.0g |
$1614.0 | 2025-02-22 | |
| Enamine | EN300-77796-10.0g |
ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 95.0% | 10.0g |
$2393.0 | 2025-02-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1418807-50mg |
Ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 98% | 50mg |
¥16524.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1418807-100mg |
Ethyl 3-sulfamoylpropanoate |
1184046-34-1 | 98% | 100mg |
¥17280.00 | 2024-08-09 |
Propanoic acid, 3-(aminosulfonyl)-, ethyl ester Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Propanoic acid, 3-(aminosulfonyl)-, ethyl ester
Propanoic acid, 3-(aminosulfonyl)-, ethyl ester (CAS No. 1184046-34-1) in Modern Chemical and Pharmaceutical Research
Propanoic acid, 3-(aminosulfonyl)-, ethyl ester, identified by the chemical identifier CAS No. 1184046-34-1, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework featuring an ethyl ester group attached to a propanoic acid backbone modified by an aminosulfonyl moiety, exhibits intriguing chemical properties that make it a valuable candidate for various applications in medicinal chemistry and synthetic biology.
The molecular structure of Propanoic acid, 3-(aminosulfonyl)-, ethyl ester encompasses a combination of functional groups that contribute to its versatility. The presence of the aminosulfonyl group (-SO₂NH₂) introduces both electrophilic and nucleophilic sites, enabling diverse chemical transformations. Meanwhile, the ethyl ester functionality (-COOCH₂CH₃) provides solubility advantages in both polar and non-polar environments, facilitating its use in a wide range of experimental conditions. Such structural attributes have positioned this compound as a promising intermediate in the synthesis of more complex molecules.
In recent years, the pharmaceutical industry has seen a surge in the exploration of sulfonamide derivatives due to their broad spectrum of biological activities. The aminosulfonyl moiety in Propanoic acid, 3-(aminosulfonyl)-, ethyl ester aligns with this trend, as sulfonamides are well-documented for their roles as antimicrobial agents, anti-inflammatory drugs, and kinase inhibitors. Researchers have been particularly interested in leveraging the structural flexibility of sulfonamides to develop novel therapeutic agents targeting various diseases.
One of the most compelling aspects of Propanoic acid, 3-(aminosulfonyl)-, ethyl ester is its potential as a building block for drug discovery. The compound’s ability to undergo selective modifications at multiple sites allows chemists to tailor its properties for specific applications. For instance, the aminosulfonyl group can be further functionalized into amides or ureas, expanding its utility in designing bioactive molecules. Additionally, the ethyl ester can be hydrolyzed to yield corresponding carboxylic acids or converted into other esters, providing synthetic pathways to diverse chemical libraries.
The interest in Propanoic acid, 3-(aminosulfonyl)-, ethyl ester has been further amplified by its role in developing next-generation materials. Beyond pharmaceuticals, this compound has shown promise in the field of polymer science and material engineering. The sulfonamide group’s ability to form hydrogen bonds and its compatibility with other functional groups make it an excellent candidate for designing smart materials with tailored properties. These materials could find applications in drug delivery systems, where precise control over molecular interactions is crucial.
Recent advancements in computational chemistry have also highlighted the significance of Propanoic acid, 3-(aminosulfonyl)-, ethyl ester as a key intermediate in virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate thousands of compounds for their potential biological activity against target proteins or enzymes. The unique structural features of this compound make it an attractive candidate for such screens, as they can be computationally predicted to interact with specific binding pockets in biological targets.
The synthesis of Propanoic acid, 3-(aminosulfonyl)-, ethyl ester presents both challenges and opportunities for synthetic chemists. While traditional methods involve multi-step processes requiring careful optimization, recent innovations have enabled more efficient synthetic routes. For example, catalytic methods employing transition metal complexes have been reported to streamline the formation of key intermediates. Such advancements not only improve yield but also reduce environmental impact by minimizing waste generation.
In conclusion,Propanoic acid, 3-(aminosulfonyl)-, ethyl ester (CAS No. 1184046-34-1) represents a fascinating compound with far-reaching implications in chemical research and pharmaceutical development. Its unique structural features and versatile reactivity make it a valuable asset for designing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, Propanoic acid, 3-(aminosulfonyl)-, ethyl ester is poised to play an increasingly pivotal role in shaping the future of chemical innovation.
1184046-34-1 (Propanoic acid, 3-(aminosulfonyl)-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)